methyl 2-[(5Z)-5-{[2-(2,5-dioxopyrrolidin-1-yl)acetyl]imino}-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),8-trien-6-yl]acetate

• IUPAC Name: methyl 2-[2-[2-(2,5-dioxopyrrolidin-1-yl)acetyl]imino-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-3-yl]acetate
• InChI: InChI=1S/C18H17N3O7S/c1-26-17(25)9-20-10-6-11-12(28-5-4-27-11)7-13(10)29-18(20)19-14(22)8-21-15(23)2-3-16(21)24/h6-7H,2-5,8-9H2,1H3
• InChI Key: UKRGRIUDGHSZES-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC3=C(C=C2SC1=NC(=O)CN4C(=O)CCC4=O)OCCO3
• Molecular Formula: C18H17N3O7S
• Molecular Weight: 419.4 g/mol

Description

Methyl 2-[(5Z)-5-{[2-(2,5-dioxopyrrolidin-1-yl)acetyl]imino}-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),8-trien-6-yl]acetate is a useful research compound. Its molecular formula is C18H17N3O7S and its molecular weight is 419.41. The purity is usually 95%.
BenchChem offers high-quality methyl 2-[(5Z)-5-{[2-(2,5-dioxopyrrolidin-1-yl)acetyl]imino}-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),8-trien-6-yl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-[(5Z)-5-{[2-(2,5-dioxopyrrolidin-1-yl)acetyl]imino}-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),8-trien-6-yl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research has focused on synthesizing polycyclic and heterocyclic compounds, highlighting the versatility of pyrrolidine and related nitrogen-containing heterocycles in organic synthesis. For instance, studies on the synthesis of polycyclic pyridines and related structures demonstrate the complexity and potential of these compounds for further chemical modifications and applications (Hussein, Abu-shanab, & Ishak, 2000). Such research underscores the importance of these compounds in the development of new chemical entities with potential therapeutic uses.

Potential Therapeutic Applications

Compounds similar to the queried chemical structure have been explored for their inhibitory activity against various enzymes, suggesting potential therapeutic applications. For example, polyhydroxylated pyrrolidines, resembling the structural framework of the queried compound, have been synthesized and evaluated for their inhibitory activity against glycosidases and glycosyltransferases, highlighting their potential as therapeutic agents (Izquierdo, Plaza, Tamayo, Lo Re, & Sánchez-Cantalejo, 2008). This research indicates the significant pharmacological potential of structurally complex molecules featuring pyrrolidine and related heterocycles.

Advancements in Catalysis

Research on catalysis, particularly in the context of hydroboration reactions, has demonstrated the utility of compounds with structural features similar to the queried molecule. Bis(imino)pyridine cobalt complexes, for example, have been shown to be effective catalysts for the hydroboration of alkenes, indicating the broad utility of these complexes in organic synthesis and potential industrial applications (Obligacion & Chirik, 2013). Such studies not only expand our understanding of catalytic mechanisms but also open up new avenues for the development of environmentally friendly and efficient synthetic methodologies.